Cas no 1343191-91-2 (2-chloro-5-(methylamino)benzamide)

• Product Name: 2-chloro-5-(methylamino)benzamide
• CAS No: 1343191-91-2
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• CID: 6288687
• PubChem ID: 58661822
• Update Time: 2025-05-22

2-chloro-5-(methylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(methylamino)benzamide
• 1343191-91-2
• EN300-3040942
• SCHEMBL14432792
• AKOS012392086

• Inchi： 1S/C8H9ClN2O/c1-11-5-2-3-7(9)6(4-5)8(10)12/h2-4,11H,1H3,(H2,10,12)
• InChI Key： UJBRICGISMCZFE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(N)=O)NC

Computed Properties

• Exact Mass: 184.0403406g/mol
• Monoisotopic Mass: 184.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-chloro-5-(methylamino)benzamide

2-Chloro-5-(Methylamino)Benzamide: A Comprehensive Overview

2-Chloro-5-(Methylamino)Benzamide, identified by the CAS number 1343191-91-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. In this article, we delve into the properties, synthesis, and recent advancements related to this compound.

The molecular structure of 2-Chloro-5-(Methylamino)Benzamide comprises a benzene ring substituted with a chlorine atom at position 2 and a methylamino group at position 5. The amide functional group further enhances its chemical reactivity and biological activity. Recent studies have highlighted the importance of such heterocyclic compounds in modulating enzyme activities and cellular signaling pathways, making them valuable candidates for therapeutic interventions.

One of the key aspects of this compound is its synthesis. Researchers have employed various methods to synthesize 2-Chloro-5-(Methylamino)Benzamide, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, ensuring scalability for potential industrial applications. The use of microwave-assisted synthesis has also been explored, offering a greener and more efficient alternative to traditional techniques.

The biological activity of 2-Chloro-5-(Methylamino)Benzamide has been extensively studied. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Furthermore, recent findings indicate that this compound may exhibit cytotoxic effects against certain cancer cell lines, making it a promising candidate for anticancer drug development.

In addition to its pharmacological applications, 2-Chloro-5-(Methylamino)Benzamide has shown promise in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. This property could be harnessed in the development of novel catalysts or sensors with enhanced performance characteristics.

The environmental impact of synthesizing and using 2-Chloro-5-(Methylamino)Benzamide is another critical area of research. Studies are underway to assess its biodegradability and potential toxicity to aquatic organisms. These investigations are essential for ensuring that the compound can be safely integrated into industrial processes without adverse environmental effects.

In conclusion, 2-Chloro-5-(Methylamino)Benzamide represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing research into its synthesis and biological activity, position it as a valuable tool in both academic and industrial settings. As advancements continue to unfold, this compound is poised to make significant contributions to the fields of medicine and materials science.